Cas no 1040633-11-1 (2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide)

• Product Name: 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide
• CAS No: 1040633-11-1
• MF: C₂₇H₂₁N₃O₃S₂
• MW: 499.603943586349
• CID: 5383237
• Update Time: 2025-10-31

2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide

• Inchi： 1S/C27H21N3O3S2/c1-30-26(32)25-24(22(16-34-25)18-8-4-2-5-9-18)29-27(30)35-17-23(31)28-19-12-14-21(15-13-19)33-20-10-6-3-7-11-20/h2-16H,17H2,1H3,(H,28,31)
• InChI Key： TVZTWLZDWMRARU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC2=CC=CC=C2)C=C1)(=O)CSC1N(C)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide

Introduction to 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide (CAS No. 1040633-11-1)

2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1040633-11-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate scaffold of this molecule, featuring a thiophene-pyrimidine hybrid core, makes it a compelling candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide incorporates several key pharmacophoric elements that are known to contribute to its biological efficacy. The thiophene ring, a prominent feature in many bioactive molecules, provides a stable aromatic core that can interact with biological targets. Additionally, the pyrimidine moiety introduces a nitrogen-rich environment that is conducive to hydrogen bonding and other forms of molecular interaction. The presence of a sulfanyl group at the 2-position of the thienopyrimidine ring further enhances its potential as a pharmacological agent by increasing the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-phenoxyphenyl)acetamide and various biological targets. These studies have revealed that the compound exhibits high binding affinity for several enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking studies suggest that this molecule may interact with kinases and other enzymes implicated in cancer progression. The phenolic group in the N-(4-phenoxyphenyl)acetamide moiety is particularly noteworthy, as it has been shown to modulate enzyme activity through redox interactions.

The synthesis of 2-{(3-methyl)-4-(7-phenoxyphenyl)-7H-thieno[3,2-d]pyrimidin}-2-ylsulfanyl)acetamide (CAS No. 104063311) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the strategic functionalization of the thienopyrimidine core, followed by the introduction of the sulfanyl and phenoxy substituents. This process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

The pharmacological profile of CAS No 10406331 has been extensively evaluated in vitro using a range of biochemical assays. These studies have highlighted its potential as an inhibitor of various therapeutic targets. Notably, the compound has demonstrated inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By targeting these kinases, CAS No 10406331 may interfere with tumor cell proliferation and induce apoptosis. Furthermore, preliminary evidence suggests that this molecule may also exhibit anti-inflammatory properties by modulating signaling pathways associated with inflammation.

In vivo studies have further corroborated the promising pharmacological properties of CAS No 10406331. Animal models have shown that administration of this compound leads to significant reductions in tumor growth and metastasis without overt toxicity. These findings are particularly encouraging given the growing demand for novel chemotherapeutic agents with improved efficacy and reduced side effects. The ability of CAS No 10406331 to penetrate biological membranes and reach target sites efficiently enhances its therapeutic potential.

The development of CAS No 10406331 into a viable drug candidate is an iterative process that involves extensive optimization and characterization. Researchers are currently exploring various derivatives of this molecule to enhance its potency and selectivity while minimizing off-target effects. Structure-based drug design approaches are being employed to refine the molecular structure based on insights gained from crystallographic studies and computational modeling. These efforts aim to identify analogs with improved pharmacokinetic profiles and reduced systemic toxicity.

The role of CAS No 10406331 in addressing unmet medical needs cannot be overstated. With increasing evidence supporting its biological activity and favorable safety profile, this compound holds considerable promise for treating a variety of diseases, including cancer and inflammatory disorders. As research progresses, additional applications may emerge as scientists uncover new mechanisms through which this molecule exerts its therapeutic effects.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence-driven drug discovery platforms, the development pipeline for CAS No 10406331 can be accelerated significantly. These innovations enable rapid identification of lead compounds with optimized properties for further development.

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